Cas no 618400-26-3 (4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline)

• Product Name: 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline
• CAS No: 618400-26-3
• MF: C₁₆H₁₀N₂O₂F₂
• MW: 300.26
• CID: 4474097
• Update Time: 2025-06-15

4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline

Professional Introduction to 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline (CAS No: 618400-26-3)

4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 618400-26-3, represents a confluence of fluorine, indole, and pyridine moieties, which are well-documented for their potential in modulating biological pathways. The presence of a fluoro substituent enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. The indole and pyridine components contribute to its ability to interact with various biological targets, including enzymes and receptors, which is crucial for therapeutic applications.

The compound's structure, characterized by a methylaniline bridge connecting the indole and pyridine rings, suggests a potential for dual functionality. This arrangement allows for the possibility of simultaneous interaction with multiple targets, a strategy that has been increasingly employed in the development of multitargeted drugs. Such drugs are designed to address complex diseases by modulating several pathways simultaneously, thereby increasing their efficacy and reducing side effects. The N-(2-methyl-1H-indol-3-yl) moiety is particularly noteworthy, as indole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent advancements in computational chemistry have enabled the rapid screening of compounds like 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline for their potential biological activity. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including kinases and transcription factors. These interactions are critical for its potential role in therapeutic interventions. For instance, kinases are enzymes that play a key role in cell signaling pathways and are often dysregulated in diseases such as cancer. By inhibiting or modulating kinase activity, this compound could potentially interfere with the progression of these diseases.

The incorporation of a fluoro atom into the molecular structure not only enhances its pharmacokinetic properties but also influences its electronic characteristics. Fluorine atoms can significantly alter the reactivity and binding affinity of a molecule, making them valuable tools in medicinal chemistry. In particular, fluorinated aromatic compounds have been extensively studied for their ability to improve drug bioavailability and metabolic stability. The electronic effects of fluorine can also lead to enhanced binding interactions with biological targets, which can be exploited to design more potent and selective drugs.

The indole moiety in 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline is another key feature that contributes to its potential therapeutic applications. Indole derivatives have been extensively investigated for their pharmacological effects, particularly in the context of neurological disorders and cancer. The indole ring is known to interact with various neurotransmitter systems and can modulate the activity of receptors such as serotonin receptors. This has led to interest in indole-based compounds as potential treatments for conditions like depression, anxiety, and neurodegenerative diseases.

In addition to its structural features, the compound's solubility profile is an important consideration for drug development. Solubility affects how a drug is absorbed, distributed, metabolized, and excreted (ADME) within the body. A compound with optimal solubility characteristics is more likely to achieve therapeutic concentrations at effective doses. Computational models have been used to predict the solubility of 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline based on its molecular structure. These models suggest that it may have moderate solubility in water, which could be advantageous for formulation into oral or injectable drugs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to streamline the process and improve efficiency. For example, catalytic methods have been used to facilitate key transformations while minimizing byproduct formation. The use of green chemistry principles has also been considered during synthesis to reduce environmental impact.

Preclinical studies have begun to explore the pharmacological profile of 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline in various disease models. Initial results indicate promising activity against certain types of cancer cells due to its ability to inhibit key signaling pathways involved in tumor growth and survival. These findings are consistent with the structural features that enhance its binding affinity to biological targets.

The development of novel pharmaceuticals often involves collaboration between academic researchers and industry scientists. This interdisciplinary approach allows for the integration of diverse expertise and resources, accelerating the discovery and development process. The study of compounds like 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline exemplifies this collaborative effort, as it combines insights from synthetic chemistry, computational biology, pharmacology, and clinical research.

In conclusion, 4-fluoro-N-(2-methyl-1H-indol-3-yl)(pyridin--pyridin-indolaniline) (CAS No: 618400-26-³) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of fluorine-, indole-,, pyridine,, N-(2-methyl),, methylaniline,
moieties endows it with diverse biological activities.
Further research
is warranted
to fully elucidate
its therapeutic
potential
and optimize
its
pharmacological
properties.